Cas no 59263-73-9 (Ethanone, 1-[2-(acetyloxy)-4-methoxyphenyl]-)
59263-73-9 structure
Product Name:Ethanone, 1-[2-(acetyloxy)-4-methoxyphenyl]-
CAS No:59263-73-9
MF:C11H12O4
MW:208.210583686829
CID:339321
PubChem ID:874814
Update Time:2025-04-19
Ethanone, 1-[2-(acetyloxy)-4-methoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[2-(acetyloxy)-4-methoxyphenyl]-
- (2-acetyl-5-methoxyphenyl) acetate
- SR-01000228854-1
- VHJYGPRLVMDYDI-UHFFFAOYSA-N
- BIM-0015535.P001
- CBMicro_015423
- DTXSID40358032
- SR-01000228854
- 2'-Hydroxy-4'-methoxyacetophenone, acetate
- 59263-73-9
-
- Inchi: 1S/C11H12O4/c1-7(12)10-5-4-9(14-3)6-11(10)15-8(2)13/h4-6H,1-3H3
- InChI Key: VHJYGPRLVMDYDI-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=C(C=CC=1C(C)=O)OC
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Ethanone, 1-[2-(acetyloxy)-4-methoxyphenyl]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
59263-73-9 (Ethanone, 1-[2-(acetyloxy)-4-methoxyphenyl]-) Related Products
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- 42059-48-3(Ethanone, 1-[4-(acetyloxy)-2-hydroxyphenyl]-)
- 2750-25-6(1-(2-ethoxy-6-hydroxyphenyl)ethan-1-one)
- 4010-33-7(2-acetylphenyl benzoate)
- 22924-18-1(2',4'-Diethoxyacetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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